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Compound of Interest

Compound Name:
2-(3-Chlorophenyl)-3-

oxobutanenitrile

CAS No.: 14123-79-6

Cat. No.: B3378308 Get Quote

Executive Summary
This technical guide outlines the mandatory disposal procedures for 2-(3-Chlorophenyl)-3-
oxobutanenitrile (CAS 14123-79-6). Due to the presence of both a nitrile group and a halogen

(chlorine) substituent on the aromatic ring, this compound requires strict segregation from non-

halogenated waste streams to prevent the formation of hazardous combustion byproducts

(e.g., dioxins, HCl) during incineration.

Immediate Directive:

Classification:Halogenated Organic Waste.

Critical Restriction: Do NOT mix with strong acids or oxidizers.

Disposal Path: High-temperature incineration with flue gas scrubbing (off-site via licensed

contractor).

Chemical Identification & Hazard Assessment
Accurate identification is the first step in compliant waste management.
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Parameter Specification

Chemical Name 2-(3-Chlorophenyl)-3-oxobutanenitrile

CAS Number 14123-79-6

Molecular Formula C₁₀H₈ClNO

Molecular Weight 193.63 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in organic solvents (DMSO, Methanol);

Poorly soluble in water

Hazard Profile
Toxicity (Acute): Harmful if swallowed (Acute Tox. 4).[1][2] The nitrile moiety poses a

potential risk of metabolic cyanide release, although the beta-keto substitution generally

increases stability compared to simple aliphatic nitriles [1].

Reactivity: Incompatible with strong oxidizing agents and strong bases.

Combustion Hazards: Thermal decomposition releases Hydrogen Chloride (HCl), Nitrogen

Oxides (NOx), and potentially Hydrogen Cyanide (HCN) [2].

Waste Segregation Protocol
The most critical operational error in handling chlorinated aromatics is improper segregation.

Mixing halogenated waste with non-halogenated solvents significantly increases disposal costs

and violates EPA/RCRA compliance standards regarding incineration parameters.

The "Halogen Rule"
Because this compound contains chlorine, it must be classified as Halogenated Waste.

Non-Halogenated Stream: < 1,000 ppm halogen content (typically).

Halogenated Stream: Any waste containing significant chlorine, bromine, or fluorine.[3]
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Why this matters: Incinerators for non-halogenated waste are not equipped with the necessary

acid gas scrubbers to neutralize the HCl formed when this compound burns. Sending this to

the wrong stream can damage facility infrastructure and lead to regulatory fines.

Chemical Compatibility Matrix
Incompatible Class Risk Mechanism Action

Strong Acids

Potential hydrolysis of nitrile to

amide/acid; risk of HCN

evolution (low but non-zero).

SEGREGATE: Never add to

acid waste streams.

Strong Oxidizers
Exothermic reaction; fire

hazard.

SEGREGATE: Keep away

from nitrates, perchlorates, and

peroxides.

Reducing Agents
Potential reduction of the

ketone or nitrile.

SEGREGATE: Store

separately.

Step-by-Step Disposal Workflow
This protocol ensures "cradle-to-grave" compliance, tracking the waste from the laboratory

bench to the final disposal facility.

Phase 1: Preparation & Packaging
Container Selection: Use a chemically resistant container, preferably HDPE (High-Density

Polyethylene) or Amber Glass with a Teflon-lined screw cap. Avoid metal containers due to

potential corrosion from hydrolysis products.

State Segregation:

Solid Waste: If the compound is in pure powder form, place it in a wide-mouth jar labeled

"Solid Halogenated Waste."

Liquid Waste: If dissolved in a solvent (e.g., DCM, Chloroform), pour into the "Liquid

Halogenated Waste" carboy.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3378308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: If dissolved in a non-halogenated solvent (e.g., Acetone), the entire mixture must

now be treated as Halogenated Waste.[4]

Phase 2: Labeling
Affix a hazardous waste tag immediately upon the first addition of waste. The label must

contain:

Full Chemical Name: 2-(3-Chlorophenyl)-3-oxobutanenitrile.[5]

Hazard Checkboxes: [x] Toxic, [x] Irritant.

Constituents: List the solvent % if in solution (e.g., "1% Compound in 99%

Dichloromethane").

Phase 3: Storage
Store in a Satellite Accumulation Area (SAA).

Ensure secondary containment (tray) is present to capture spills.

Keep container closed at all times except when adding waste.

Phase 4: Hand-off
Request pickup from your institution's EHS (Environmental Health & Safety) or contracted

waste hauler.

Disposal Method: The standard industry method is High-Temperature Incineration at a

permitted facility capable of handling halogenated organics (RCRA Code: D001/Ignitable,

D003/Reactive depending on specific mixtures, though typically regulated as hazardous

chemical waste) [3].

Visualized Workflows
Disposal Decision Tree
This logic flow ensures the compound enters the correct waste stream.
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Waste: 2-(3-Chlorophenyl)-3-oxobutanenitrile

Is it Solid or Liquid?

Solid (Powder) Liquid (Solution)

DISPOSAL BIN: Solid Halogenated Waste
(Incineration)

Double bag/Jar

Is the solvent Halogenated?

Yes (e.g., DCM, Chloroform) No (e.g., Methanol, DMSO)

DISPOSAL BIN: Liquid Halogenated Waste
(Incineration)

CRITICAL: Classify entire
mixture as Halogenated

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-(3-Chlorophenyl)-3-oxobutanenitrile waste. Note

that mixtures with non-halogenated solvents default to the halogenated stream.[4]

Emergency Spill Response
In the event of a benchtop spill, follow this containment logic.
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Spill Detected 1. Don PPE
(Nitrile Gloves, Lab Coat, Goggles) 2. Containment

Solid: Cover with wet paper towel
to prevent dust

Liquid: Absorb with vermiculite
or spill pad

3. Clean & Bag 4. Decontaminate Surface
(Soap & Water) 5. Report to EHS

Click to download full resolution via product page

Figure 2: Immediate response workflow for minor laboratory spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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